6-(Thiophen-2-yl)nicotinic acid

• IUPAC Name: 6-thiophen-2-ylpyridine-3-carboxylic acid
• InChI: InChI=1S/C10H7NO2S/c12-10(13)7-3-4-8(11-6-7)9-2-1-5-14-9/h1-6H,(H,12,13)
• InChI Key: QYGFXNUFKLRCRB-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C2=NC=C(C=C2)C(=O)O
• Molecular Formula: C10H7NO2S
• DSSTOX Substance ID: DTXSID90572524
• Molecular Weight: 205.23 g/mol
• CAS No.: 179408-54-9

Description

6-(Thiophen-2-yl)nicotinic acid is a heterocyclic compound that features a thiophene ring attached to a nicotinic acid moiety. This compound is of significant interest due to its potential applications in medicinal chemistry, material science, and agriculture. The presence of both the thiophene and nicotinic acid structures endows it with unique chemical and biological properties.

Scientific Research Applications

6-(Thiophen-2-yl)nicotinic acid has diverse applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor or receptor modulator.

Medicine: Explored for its anti-inflammatory, antimicrobial, and anticancer properties.

Industry: Utilized in the development of organic semiconductors and corrosion inhibitors.

Future Directions

The N-(thiophen-2-yl)nicotinic acid derivatives are significant lead compounds that can be used for further structural optimization. Specifically, compound 4f is a promising fungicide candidate against cucumber downy mildew (CDM) that can be used for further development.

Mechanism of Action

Target of Action

The primary targets of 6-(Thiophen-2-yl)nicotinic acid, also known as 6-thien-2-ylnicotinic acid, are fungal phytopathogens . These pathogens, which include oomycetes, ascomycetes, basidiomycetes, and deuteromycetes, pose severe threats to human health, food safety, and agriculture .

Mode of Action

The compound interacts with these fungal phytopathogens, causing changes that result in fungicidal activities

Biochemical Pathways

It’s clear that the compound affects the life cycle of fungal phytopathogens, leading to their eradication .

Result of Action

The compound exhibits excellent fungicidal activities. For instance, in a greenhouse bioassay against cucumber downy mildew (CDM, Pseudoperonospora cubensis), compounds 4a and 4f exhibited fungicidal activities superior to both diflumetorim and flumorph .

Action Environment

It’s worth noting that the compound’s efficacy was tested in a greenhouse environment .

Biochemical Analysis

Biochemical Properties

It is known that this compound and its derivatives have shown promising fungicidal activities

Cellular Effects

Some studies have suggested that derivatives of this compound have shown anticancer activity against various cell lines . It is also suggested that these compounds may have an effect on cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

It is known that this compound and its derivatives can interact with various biomolecules, potentially leading to changes in gene expression

Temporal Effects in Laboratory Settings

It is known that this compound and its derivatives have shown stability in alkaline conditions

Dosage Effects in Animal Models

It is known that this compound and its derivatives have shown promising results in the treatment of multiple sclerosis

Metabolic Pathways

It is known that this compound and its derivatives are involved in the metabolism of nicotine

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-(Thiophen-2-yl)nicotinic acid typically involves the Suzuki–Miyaura coupling reaction. This reaction is a widely-used method for forming carbon-carbon bonds and involves the coupling of a boronic acid with a halide in the presence of a palladium catalyst. For this compound, the reaction conditions often include:

Reagents: Thiophene-2-boronic acid and 6-bromonicotinic acid.

Catalyst: Palladium(II) acetate.

Base: Potassium carbonate.

Solvent: A mixture of water and ethanol.

Temperature: Typically around 80-100°C.

Reaction Time: Several hours to ensure complete conversion.

Industrial Production Methods

In an industrial setting, the production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors can enhance the efficiency and yield of the reaction. Additionally, the purification process may involve crystallization or chromatography to obtain the desired product with high purity.

Chemical Reactions Analysis

Types of Reactions

6-(Thiophen-2-yl)nicotinic acid can undergo various chemical reactions, including:

Oxidation: The thiophene ring can be oxidized to form sulfoxides or sulfones.

Reduction: The carboxylic acid group can be reduced to an alcohol.

Substitution: Electrophilic substitution reactions can occur on the thiophene ring.

Common Reagents and Conditions

Oxidation: Reagents such as hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: Reagents like lithium aluminum hydride or sodium borohydride.

Substitution: Reagents such as bromine or chlorinating agents for halogenation.

Major Products

Oxidation: Thiophene sulfoxides or sulfones.

Reduction: 6-(Thiophen-2-yl)nicotinyl alcohol.

Substitution: Halogenated derivatives of this compound.

Comparison with Similar Compounds

Similar Compounds

Thiophene-2-carboxylic acid: Lacks the nicotinic acid moiety, making it less versatile in biological applications.

Nicotinic acid: Does not have the thiophene ring, limiting its electronic and structural diversity.

6-(Furan-2-yl)nicotinic acid: Similar structure but with a furan ring instead of thiophene, leading to different electronic properties.

Uniqueness

6-(Thiophen-2-yl)nicotinic acid is unique due to the combination of the thiophene and nicotinic acid structures. This dual functionality allows it to participate in a wider range of chemical reactions and biological interactions compared to its individual components or similar compounds.

Synthesis routes and methods I

Procedure details

A solution of 2.0 g of methyl 6-(2-thienyl)pyridine-3-carboxylate in 100 ml of methyl alcohol and 50 ml of 5N sodium hydroxide is stirred at room temperature for 16 hours under nitrogen. The reaction mixture is evaporated in vacuo to about one quarter of the volume and then diluted with 150 ml of cold water. The pH is adjusted to 4 with acetic acid and the desired white product collected, washed with 400 ml of cold water until neutral. The solid is washed with 50 ml of petroleum ether and dried under vacuum to 40° C. to give the desired product.

Synthesis routes and methods II

Procedure details

A mixture of 2-trifluoromethanesulfonyloxy-5-pyridine-carboxylic acid (0.442 g, 1.72 mmol), 2-thienylboronic acid (1.56 g, 12.79 mmol), barium hydroxide (0.813 mg, 2.58 mmol), DME (8 mL) and water (1.5 mL) is purged with dry argon. Tetrakis(triphenyl-phosphine) palladium(0) (99.0 mg, 0.086 mmol) is added, and the resultant solution is stirred at 80° C. for 4 hours. The solvents are evaporated in vacuo, and the residue is partitioned between EtOAc and water. The aqueous extract is separated, and extracted with EtOAc. The organic extracts are combined, washed with sat. aq. NaHCO3 and 5% aq. Na2S2O3, dried, (Na2SO4) and the solvent is evaporated in vacuo. The residue is purified by chromatography to afford the title compound.